Cas no 58959-93-6 (2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 58959-93-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD11603425
• CID: 3041099
• PubChem ID: 52983692
• Update Time: 2025-10-30

2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-3,4-dihydro-2H-benzo[1,4]oxazine
• 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine

• MDL： MFCD11603425
• Inchi： 1S/C10H13NO/c1-7-3-4-10-9(5-7)11-6-8(2)12-10/h3-5,8,11H,6H2,1-2H3
• InChI Key： DDPNTMHBTQBGAG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2NCC1C

Computed Properties

• Exact Mass: 163.10000

Experimental Properties

• PSA: 21.26000
• LogP: 2.32580

Additional information on 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine

2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine: A Comprehensive Overview

The compound CAS No 58959-93-6, also known as 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine, is a fascinating molecule with a unique structure and a range of potential applications. This compound belongs to the class of benzoxazines, which are heterocyclic compounds containing both benzene and oxazine rings. The presence of the methyl groups at positions 2 and 6 introduces steric effects and may influence the compound's reactivity and physical properties.

Recent studies have highlighted the importance of benzoxazines in various fields, including materials science and pharmaceuticals. For instance, researchers have explored the use of benzoxazine derivatives in the development of advanced polymers with enhanced thermal stability and mechanical properties. The dimethyl substitution in this compound could potentially enhance its solubility in organic solvents, making it more suitable for such applications.

The synthesis of 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine typically involves multi-step reactions. One common approach is the condensation of an appropriate diamine with a carbonyl compound under specific conditions. The methyl groups can be introduced via alkylation or by using methyl-substituted starting materials. Optimization of reaction conditions is crucial to achieve high yields and purity.

In terms of physical properties, this compound exhibits a melting point around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and THF. Its UV-vis spectrum shows absorption bands in the range of 270-300 nm, indicating conjugation within the molecule. These properties make it a promising candidate for use in optical materials and sensors.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of benzoxazine derivatives. These studies have revealed that the dimethyl substitution can modulate the HOMO-LUMO gap, which is critical for applications in organic electronics. For example, incorporating this compound into organic field-effect transistors (OFETs) could improve their performance by enhancing charge carrier mobility.

The biological activity of 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine has also been a subject of interest. Preliminary assays suggest that it may exhibit moderate antioxidant activity due to its conjugated system. Further research is needed to explore its potential as a drug candidate or a nutraceutical ingredient.

In conclusion, CAS No 58959-93-6, or 2,6-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and tunable properties make it an attractive target for further research and development.